REACTION_CXSMILES
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Cl[C:2]1[N:7]=[CH:6][N:5]=[C:4]([NH2:8])[CH:3]=1.CO[C:11]1[N:16]=[CH:15][C:14](B(O)O)=[CH:13]N=1.[C:20]([O-])([O-])=O.[Na+].[Na+]>COCCOC.CCO.O.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.Cl[Pd]Cl>[N:16]1[CH:11]=[CH:20][CH:13]=[C:14]([C:2]2[N:7]=[CH:6][N:5]=[C:4]([NH2:8])[CH:3]=2)[CH:15]=1 |f:2.3.4,5.6.7,8.9.10|
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Name
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Quantity
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0.35 g
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Type
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reactant
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Smiles
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ClC1=CC(=NC=N1)N
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Name
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Quantity
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0.52 g
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Type
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reactant
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Smiles
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COC1=NC=C(C=N1)B(O)O
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Name
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Quantity
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0.859 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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DME EtOH water
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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COCCOC.CCO.O
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Name
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bis(triphenylphosphine)palladium(II)chloride
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Quantity
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0.038 g
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl
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Control Type
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UNSPECIFIED
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Setpoint
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125 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by silica gel chromatography (0-5% 9:1 methanol:ammonium hydroxide-ethyl acetate)
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Name
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Type
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product
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Smiles
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N1=CC(=CC=C1)C1=CC(=NC=N1)N
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 1.378 mmol | |
AMOUNT: MASS | 0.28 g | |
YIELD: PERCENTYIELD | 51% | |
YIELD: CALCULATEDPERCENTYIELD | 51% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |